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Compound of Interest

Compound Name: Osmium(2+)

Cat. No.: B1236738

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the chemical reactions of osmium metal with the

halogens—fluorine, chlorine, bromine, and iodine. The document provides a detailed overview

of the various osmium halides formed, their synthesis protocols, and their physicochemical

properties. Particular attention is given to the reaction conditions that dictate the final oxidation

state of the osmium product.

Reaction with Fluorine
The reaction of osmium metal with fluorine gas is highly dependent on the reaction conditions,

leading to a variety of osmium fluorides with different oxidation states.

Reaction Pathways:

The direct fluorination of osmium metal can yield osmium(VII), osmium(VI), or osmium(IV)

fluoride, depending on the temperature and pressure applied.
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Figure 1: Reaction pathways for the direct fluorination of osmium metal.

Experimental Protocols:

Synthesis of Osmium(VI) Fluoride (OsF6): Osmium hexafluoride can be synthesized by the

direct reaction of osmium metal with an excess of fluorine gas at 300 °C. The product is a

yellow crystalline solid.

Synthesis of Osmium(IV) Fluoride (OsF4): Passing fluorine gas over heated osmium metal at

280 °C yields osmium tetrafluoride. It is important to note that this reaction may also produce

other osmium fluorides as contaminants.

Quantitative Data:
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Compound Formula
Molar Mass
( g/mol )

Melting
Point (°C)

Boiling
Point (°C)

Appearance

Osmium(VI)

Fluoride
OsF6 304.22 33.4 47.5

Yellow

crystalline

solid

Osmium(IV)

Fluoride
OsF4 266.22 230 -

Yellow

hygroscopic

crystals

Reaction with Chlorine
The direct chlorination of osmium metal typically yields osmium(IV) chloride, although

osmium(III) chloride can also be formed under specific conditions.

Reaction Pathways:

Heating osmium metal in the presence of chlorine gas is the primary route to osmium

tetrachloride. Osmium trichloride can be obtained either through a direct reaction at higher

temperatures or by the decomposition of the tetrachloride.

Osmium Chlorides
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Figure 2: Reaction pathways for the direct chlorination of osmium metal.

Experimental Protocols:
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Synthesis of Osmium(IV) Chloride (OsCl4): The high-temperature polymorph of osmium

tetrachloride is prepared by the direct chlorination of osmium metal.[1] This method was first

reported in 1909.

Synthesis of Osmium(III) Chloride (OsCl3): Osmium trichloride can be synthesized by the

reaction of chlorine gas with osmium metal.[1] Alternatively, it can be produced by heating

osmium(IV) chloride, which results in the loss of chlorine.[1]

Quantitative Data:

Compound Formula
Molar Mass (
g/mol )

Melting Point
(°C)

Appearance

Osmium(IV)

Chloride
OsCl4 332.04 Decomposes

Red-black

orthorhombic

crystals

Osmium(III)

Chloride
OsCl3 296.58

~560

(decomposes)

Black-brown

crystals

Reaction with Bromine
The reaction of osmium metal with bromine requires elevated temperatures and pressure to

form osmium(IV) bromide.

Reaction Pathway:

The direct bromination of osmium metal under pressure leads to the formation of osmium

tetrabromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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